![molecular formula C11H16N4O B2614984 3-Amino-1-[(2-methylpyrimidin-4-yl)methyl]piperidin-2-one CAS No. 1339854-72-6](/img/structure/B2614984.png)
3-Amino-1-[(2-methylpyrimidin-4-yl)methyl]piperidin-2-one
Description
This compound belongs to the class of organic compounds known as hydroquinolones .
Chemical Reactions Analysis
The chemical reactions analysis of this compound is not explicitly mentioned in the search results .Physical And Chemical Properties Analysis
The melting point of a related compound was found to be 484–486 K .Scientific Research Applications
Synthesis and Pharmacological Evaluation
Researchers have been engaged in the synthesis and pharmacological evaluation of compounds related to 3-Amino-1-[(2-methylpyrimidin-4-yl)methyl]piperidin-2-one, aiming to discover novel therapeutic agents. For instance, the development of aminopyrimidine derivatives as 5-HT1A partial agonists highlighted the potential of such compounds in medicinal chemistry. These efforts included optimization for metabolic stability and potency through structural modifications, leading to the identification of candidates with improved pharmacological profiles (Dounay et al., 2009).
Anticancer and Antibacterial Applications
The synthesis of pyrimidine-piperazine conjugates with chromene and quinoline moieties demonstrated significant anti-proliferative activities against human breast cancer cell lines. These findings underscore the importance of structural features in enhancing the anticancer potential of such compounds (Parveen et al., 2017). Additionally, certain derivatives have shown promising antibacterial and antifungal activities, highlighting the broad-spectrum potential of this chemical class in addressing microbial infections (Othman et al., 2019).
Drug-likeness and Molecular Design
The exploration of 2-aminopyrimidines as histamine H3 receptor ligands exemplifies the strategic integration of pharmacophoric features to achieve high affinity and receptor subtype selectivity. This research not only provided insights into the structure-activity relationships but also emphasized the importance of drug-likeness properties in the design of potential therapeutic agents (Sadek et al., 2014).
properties
IUPAC Name |
3-amino-1-[(2-methylpyrimidin-4-yl)methyl]piperidin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N4O/c1-8-13-5-4-9(14-8)7-15-6-2-3-10(12)11(15)16/h4-5,10H,2-3,6-7,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YJTFWQYNFKQYFW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=N1)CN2CCCC(C2=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-1-[(2-methylpyrimidin-4-yl)methyl]piperidin-2-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-[(4,5-Dimethyl-1,3-oxazol-2-yl)methyl]piperazin-1-yl]prop-2-en-1-one](/img/structure/B2614901.png)
![1-[(2-Chloro-6-fluorophenyl)methyl]-2-methylimidazole](/img/structure/B2614904.png)
![(2-(2-chlorophenyl)-4-((3-fluorobenzyl)thio)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol](/img/structure/B2614909.png)
![3-Bromo-5-[3-(ethoxymethyl)pyrrolidine-1-carbonyl]-2-fluoropyridine](/img/structure/B2614910.png)
![N-methyl-3-{[methyl(4-methylphenyl)amino]sulfonyl}thiophene-2-carboxamide](/img/structure/B2614913.png)
![N-cyclopentyl-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]acetamide](/img/structure/B2614916.png)
![2-chloro-N'-[1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]benzohydrazide](/img/structure/B2614921.png)
![3-[(3,5-Dimethyl-1H-pyrazol-1-yl)methyl]aniline hydrochloride](/img/structure/B2614922.png)
